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Compound of Interest

Compound Name: 5-Iodofuran-2-amine

Cat. No.: B12972833 Get Quote

In-depth Technical Guide on CAS Number 1824367-13-6: Properties and Handling

Notice to the Reader: Following a comprehensive search of publicly available chemical

databases, scientific literature, and supplier information, no specific data or documentation

could be found for the compound associated with CAS number 1824367-13-6. This suggests

that the identifier may be incorrect, proprietary and not publicly disclosed, or corresponds to a

substance that is not yet cataloged in public records.

Consequently, the core requirements of this technical guide, including the presentation of

quantitative data, detailed experimental protocols, and visualizations of signaling pathways,

cannot be fulfilled at this time. The following sections provide a structured template of the

information that would typically be included in such a guide, should the data become available

in the future.

Chemical Identity and Physical Properties
This section would typically provide the fundamental physicochemical characteristics of the

substance. Due to the absence of data, this information is not available.

Table 1: Physicochemical Properties of [Compound Name]
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Property Value

IUPAC Name Data Not Available

Molecular Formula Data Not Available

Molecular Weight Data Not Available

Appearance Data Not Available

Melting Point Data Not Available

Boiling Point Data Not Available

Solubility Data Not Available

pKa Data Not Available

LogP Data Not Available

Safety and Handling
This section would outline the necessary safety precautions for handling the compound, based

on its hazard profile. Without a Safety Data Sheet (SDS), specific handling guidelines cannot

be provided. General laboratory safety practices should always be followed when handling

unknown substances.

Table 2: General Handling and Safety Recommendations
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Parameter Guideline

Hazard Identification Data Not Available

Personal Protective Equipment (PPE)

At a minimum, a lab coat, safety glasses with

side shields, and chemical-resistant gloves

should be worn.

Handling

Handle in a well-ventilated area, preferably

within a chemical fume hood. Avoid inhalation of

dust, vapors, or aerosols. Avoid contact with

skin and eyes.[1][2][3][4]

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area, away from

incompatible materials.[4]

First Aid Measures

If Inhaled: Move to fresh air.[1][3] In case of skin

contact: Immediately remove contaminated

clothing and rinse skin with plenty of water.[1][3]

In case of eye contact: Rinse thoroughly with

plenty of water.[1][3] If Swallowed: Rinse mouth

with water.[1][3] In all cases of exposure, seek

medical attention if symptoms persist.

Disposal

Dispose of in accordance with local, regional,

and national regulations for chemical waste. Do

not allow to enter drains.[1][3]

Biological Activity and Mechanism of Action
This section would describe the compound's known biological effects and its mechanism of

action. This information is critical for researchers in drug development. In the absence of

published studies, no biological activity or signaling pathway information can be provided.

Below is a hypothetical example of a signaling pathway diagram that could be generated if the

compound were a known kinase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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